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Cat. No.: B166401

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecane (n-tridecane) is a straight-chain alkane with the chemical formula C13H28. It is a
colorless, oily liquid with a faint hydrocarbon odor and is a component of the volatile oils of
various plants.[1] While not as commonly utilized as shorter-chain alkanes, tridecane finds
applications in organic synthesis, as a solvent, a distillation chaser, and in the manufacturing of
paraffin products.[2][3] In the context of research and drug development, understanding the
precise chemical and physical properties of tridecane is crucial for its use as a reference
standard, a non-polar solvent in extraction and purification processes, and as a component in
formulation studies. This guide provides a comprehensive overview of the core chemical and
physical properties of tridecane, supported by detailed experimental protocols for their
determination.

Chemical and Physical Properties of Tridecane

The following tables summarize the key quantitative data for the chemical and physical
properties of n-tridecane.
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General Properties

Chemical Formula

C13H28[4]

Molecular Weight 184.36 g/mol [1]
CAS Number 629-50-5[4]
Appearance Colorless liquid[1]
Odor Hydrocarbon-like[1]

Physical Properties

Melting Point -5.5to -4 °C[2][5]
Boiling Point 234 to 236 °C[2][5]
Density 0.756 g/mL at 25 °CJ[6]

Vapor Pressure

1 mm Hg at 59.4 °CJ[6]

Flash Point

79 to 102 °C (closed cup)[7][8]

Autoignition Temperature

202 °C[7]

Solubility in Water

Practically insoluble; ~0.0047 mg/L at 25 °CJ[1]
[2]

Viscosity

1.724 mPa-s at 25 °C[1]

Refractive Index (n20/D)

1.425[2][6]

Surface Tension

25.55 mN/m at 25 °CJ[1]

Heat of Vaporization

66.68 kJ/mol at 25 °C[1]

Experimental Protocols

The accurate determination of the physical properties of tridecane is essential for its

application in a research setting. The following are detailed methodologies for key experiments,

based on standardized protocols.
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Determination of Boiling Point (Capillary Method)

This method is suitable for small sample volumes and provides an accurate boiling point
determination.

Apparatus:

Thiele tube

e Thermometer (-10 to 250 °C)

o Capillary tubes (sealed at one end)

e Small test tube

¢ Rubber band or wire for attachment

e Heating source (Bunsen burner or heating mantle)

» High-boiling point mineral olil

Procedure:

A small amount of the tridecane sample (approximately 0.5 mL) is placed into the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the tridecane sample in the
test tube.

e The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

e The assembly is clamped inside a Thiele tube containing mineral oil, ensuring the oil level is
above the side arm to allow for proper convection.

e The Thiele tube is gently heated at the side arm. As the temperature rises, a stream of
bubbles will emerge from the open end of the capillary tube.

e Heating is continued until a steady and rapid stream of bubbles is observed.
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e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases, and the liquid is
just beginning to be drawn back into the capillary tube.[9][10][11]

Determination of Density (Digital Density Meter) - ASTM
D4052

This method provides a precise and rapid determination of the density of liquid hydrocarbons.
Apparatus:

« Digital density meter with an oscillating U-tube

o Thermostatically controlled bath or Peltier element for temperature control

o Syringes for sample injection

Procedure:

» The digital density meter is calibrated using dry air and distilled water at the desired
measurement temperature (e.g., 25 °C).

e The tridecane sample is drawn into a clean, dry syringe, ensuring no air bubbles are
present.

e The sample is injected into the oscillating U-tube of the density meter.

e The instrument measures the oscillation period of the U-tube filled with the sample. This
period is directly related to the density of the liquid.

The density reading is recorded once the temperature and the reading have stabilized.[2][12]

Determination of Flash Point (Pensky-Martens Closed
Cup Tester) - ASTM D93

This method is used to determine the lowest temperature at which the vapors of a liquid will
ignite.
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Apparatus:

¢ Pensky-Martens closed-cup tester (manual or automated)

e Thermometer

« Ignition source (gas flame or electric igniter)

Procedure:

e The sample cup of the Pensky-Martens tester is filled with tridecane to the specified level.

e The lid, which contains a stirrer, thermometer, and ignition source port, is securely placed on
the cup.

e The sample is heated at a slow, constant rate while being continuously stirred.

o Atregular temperature intervals, the stirring is stopped, and the ignition source is dipped into
the vapor space above the liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite with a brief flash.[13][14][15]

Determination of Viscosity (Capillary Viscometer)

This method measures the resistance of a fluid to flow under gravity.
Apparatus:

» Ubbelohde or similar capillary viscometer

o Constant temperature water bath

o Stopwatch

Procedure:

e The capillary viscometer is cleaned and dried thoroughly.
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» A specific volume of tridecane is introduced into the viscometer.

e The viscometer is placed in a constant temperature bath until the sample reaches thermal
equilibrium.

e The sample is drawn up through the capillary to a point above the upper timing mark.

o The time taken for the liquid to flow between the upper and lower timing marks is measured
using a stopwatch.

o The kinematic viscosity is calculated by multiplying the flow time by the calibration constant
of the viscometer. The dynamic viscosity is then calculated by multiplying the kinematic
viscosity by the density of tridecane at the same temperature.[16][17]

Visualizations

The following diagrams illustrate key experimental workflows.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Capillary Method.
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Caption: Workflow for Density Measurement using a Digital Density Meter.

Conclusion

This technical guide has provided a detailed summary of the essential chemical and physical
properties of tridecane, presented in a clear and accessible format for researchers, scientists,
and professionals in drug development. The inclusion of standardized experimental protocols
offers a practical resource for the accurate and reproducible measurement of these properties
in a laboratory setting. The provided workflows further clarify the logical steps involved in these
determinations. A thorough understanding of these fundamental characteristics is
indispensable for the effective and safe utilization of tridecane in scientific research and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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